Lipophilicity (XLogP3) Comparison
The target compound exhibits an XLogP3 of 2.0, which is significantly lower than the 2.6 observed for 5‑(4‑chlorophenyl)isoxazole‑3‑carboxylic acid and higher than the 1.79 reported for the 4‑methoxy analog [1][2][3]. This intermediate lipophilicity positions the fluorinated derivative more favorably within the optimal logP range (1‑3) for oral bioavailability and CNS penetration compared to the more lipophilic chloro analog.
| Evidence Dimension | Lipophilicity (XLogP3 / LogP) |
|---|---|
| Target Compound Data | XLogP3 = 2.0 |
| Comparator Or Baseline | 5-(4-Chlorophenyl)isoxazole-3-carboxylic acid: XLogP3 = 2.6; 5-(4-Methoxyphenyl)isoxazole-3-carboxylic acid: LogP = 1.79 |
| Quantified Difference | Δ = -0.6 vs. chloro; Δ = +0.21 vs. methoxy |
| Conditions | Computed by XLogP3 3.0 (PubChem) for target and chloro; JChem calculation for methoxy analog. |
Why This Matters
Lipophilicity governs absorption, distribution, and blood‑brain barrier penetration; the 4‑fluorophenyl compound's intermediate value makes it a more versatile starting point for CNS‑targeted libraries than its more lipophilic chloro counterpart.
- [1] PubChem. Compound Summary for CID 1096392, 5-(4-Fluorophenyl)-1,2-oxazole-3-carboxylic acid. National Center for Biotechnology Information, 2025. View Source
- [2] PubChem. Compound Summary for CID 1133644, 5-(4-Chlorophenyl)isoxazole-3-carboxylic acid. National Center for Biotechnology Information, 2025. View Source
- [3] Chembase. Calculated Properties: 5-(4-methoxyphenyl)-1,2-oxazole-3-carboxylic acid. Accessed April 2026. View Source
